Cas no 1331908-61-2 (L-Citrulline-d6)
L-Citrulline-d6 Chemical and Physical Properties
Names and Identifiers
-
- L-Citrulline-d6
- Citrulline-d6
- N5-(Aminocarbonyl)-L-ornithine-d6
- N5-CarbaMoyl-L-ornithine-d6
- NSC 27425-d6
- Nδ-CarbaMylornithine-d6
- α-AMino-δ-ureidovaleric Acid-d6
- δ-Ureidonorvaline-d6
- CS-0202077
- (2S)-2-amino-5-(carbamoylamino)-3,3,4,4,5,5-hexadeuteriopentanoic acid
- HY-N0391S2
- (2S)-2-amino-5-(carbamoylamino)(3,3,4,4,5,5-?H?)pentanoic acid
- 1331908-61-2
-
- Inchi: 1S/C6H13N3O3/c7-4(5(10)11)2-1-3-9-6(8)12/h4H,1-3,7H2,(H,10,11)(H3,8,9,12)/t4-/m0/s1
- InChI Key: RHGKLRLOHDJJDR-BYPYZUCNSA-N
- SMILES: NC(=O)NCCC[C@H](N)C(O)=O
Computed Properties
- Exact Mass: 181.13335176g/mol
- Monoisotopic Mass: 181.13335176g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.3
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Melting Point: 175-178°C
L-Citrulline-d6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C535702-0.5mg |
L-Citrulline-d6 |
1331908-61-2 | 0.5mg |
$ 215.00 | 2023-03-30 | ||
| TRC | C535702-5mg |
L-Citrulline-d6 |
1331908-61-2 | 5mg |
$ 1838.00 | 2023-09-08 | ||
| ChemScence | CS-0202077-500ug |
L-Citrulline-d6 |
1331908-61-2 | 500ug |
$980.0 | 2022-04-27 | ||
| ChemScence | CS-0202077-1mg |
L-Citrulline-d6 |
1331908-61-2 | 1mg |
$1700.0 | 2022-04-27 | ||
| TRC | C535702-.5mg |
L-Citrulline-d6 |
1331908-61-2 | 5mg |
$247.00 | 2023-05-18 | ||
| A2B Chem LLC | AW53817-5mg |
L-Citrulline-d6 |
1331908-61-2 | 5mg |
$1881.00 | 2024-04-20 |
L-Citrulline-d6 Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on L-Citrulline-d6
Introduction to L-Citrulline-d6 (CAS No. 1331908-61-2) and Its Applications in Modern Research
L-Citrulline-d6, a stable isotope labeled derivative of L-citrulline, is a compound of significant interest in the field of biochemical and pharmaceutical research. The chemical structure of this compound is characterized by a six-carbon chain with a labeled deuterium atom at the sixth carbon position, making it an invaluable tool for researchers studying metabolic pathways and drug metabolism. With a CAS number of 1331908-61-2, L-Citrulline-d6 has emerged as a key analytical standard in various scientific applications.
The importance of L-Citrulline-d6 lies in its ability to serve as an internal standard in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. These analytical techniques are crucial for the precise identification and quantification of biomolecules in complex biological samples. The deuterium labeling at the sixth carbon position enhances the compound's detectability and stability, allowing for more accurate and reliable results in analytical studies.
In recent years, L-Citrulline-d6 has been extensively utilized in the study of nitric oxide (NO) synthesis pathways. Nitric oxide is a vital signaling molecule involved in various physiological processes, including vasodilation, neurotransmission, and immune function. Researchers have leveraged the isotopic labeling of L-citrulline to trace the metabolic conversion of this amino acid into NO, providing insights into the mechanisms underlying these processes. This has been particularly valuable in understanding the pathophysiology of cardiovascular diseases and neurodegenerative disorders.
Moreover, L-Citrulline-d6 has found applications in drug development and pharmacokinetic studies. Its use as an internal standard helps in monitoring the absorption, distribution, metabolism, and excretion (ADME) of novel therapeutic agents. By incorporating this labeled compound into drug formulations, researchers can gain a deeper understanding of how drugs interact with biological systems. This information is critical for optimizing drug dosages and improving treatment outcomes.
The compound's stability under various environmental conditions makes it an ideal candidate for long-term storage and transport, ensuring that experimental results remain consistent over time. This reliability is particularly important in clinical trials where consistency is paramount for evaluating the efficacy and safety of new medications.
Recent advancements in metabolomics have further highlighted the utility of L-Citrulline-d6. Metabolomics involves the comprehensive analysis of small molecules (metabolites) within biological systems, providing a holistic view of cellular processes. The use of isotopically labeled compounds like L-Citrulline-d6 allows researchers to differentiate between endogenous and exogenous metabolites, enhancing the resolution of complex metabolic networks. This has opened new avenues for studying disease mechanisms and identifying potential therapeutic targets.
Another area where L-Citrulline-d6 has made significant contributions is in sports science and exercise physiology. Citrulline is known to play a role in muscle recovery and performance enhancement by increasing blood flow and promoting arginine availability. The labeled derivative has been used to study how citrulline supplementation affects these processes at a molecular level. This research has provided valuable insights into optimizing athletic performance through nutritional interventions.
The synthesis of L-Citrulline-d6 involves advanced chemical methodologies that ensure high purity and isotopic enrichment. These synthetic routes often employ catalytic hydrogenation or isotopic exchange techniques to incorporate deuterium atoms at specific positions on the citrulline molecule. The precision required in these synthetic processes underscores the compound's importance in high-resolution analytical applications.
As research continues to evolve, the demand for high-quality isotopically labeled compounds like L-Citrulline-d6 is expected to grow. The ability to accurately track metabolic pathways and drug interactions has far-reaching implications for both basic science and applied research. By providing researchers with reliable analytical tools, compounds such as L-Citrulline-d6 are paving the way for breakthroughs in medicine and biotechnology.
In conclusion, L-Citrulline-d6 (CAS No. 1331908-61-2) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role as an analytical standard in mass spectrometry and NMR spectroscopy, along with its contributions to understanding nitric oxide synthesis pathways and drug metabolism, underscores its significance in modern research. As advancements continue to be made in metabolomics and sports science, L-Citrulline-d6 will undoubtedly remain at the forefront of biochemical investigations.
1331908-61-2 (L-Citrulline-d6) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)